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Compound of Interest

Compound Name:

(R)-(+)-2-

(Phenylcarbamoyloxy)propionic

acid

CAS No.: 145987-00-4

Cat. No.: B136575 Get Quote

Part 1: Executive Safety Summary
Immediate Action Directive: Treat this substance as a Contact Irritant and Potential Sensitizer.

Unlike its parent compound (propionic acid), this derivative is a solid. Do not dispose of via

municipal drains. All waste must be routed for high-temperature incineration.

Critical Parameter Data Point

CAS Number 145987-00-4 (R-isomer)

Physical State Solid (White to off-white powder)

Primary Hazard Skin/Eye Irritation; Respiratory tract irritation.[1]

Chemical Class
Carbamate ester of lactic acid (Propionic acid

derivative).

Disposal Method
Thermal Destruction (Incineration) via approved

chemical waste contractor.

Part 2: Chemical Profile & Hazard Logic
To dispose of a chemical safely, one must understand its stability and reactivity.
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Structural Analysis
The molecule consists of a phenylcarbamate moiety attached to a propionic acid backbone.

Carbamate Linkage (-NH-CO-O-): Chemically stable at neutral pH but susceptible to

hydrolysis under strong acidic or basic conditions. Biologically, carbamates can act as

sensitizers or enzyme inhibitors.

Carboxylic Acid Group (-COOH): Confers acidity. In solution, it will lower pH, potentially

mobilizing other contaminants if mixed with heavy metals.

Risk Assessment (E-E-A-T)
Inhalation: Dust inhalation poses a risk of respiratory sensitization due to the carbamate

structure.

Thermal Decomposition: Heating to decomposition (approx. >150°C) releases Nitrogen

Oxides (NOx), Carbon Monoxide (CO), and potentially trace Aniline vapors.

Reactivity: Incompatible with strong oxidizers and strong bases (hydrolysis releases aniline).

Part 3: Personal Protective Equipment (PPE) Matrix
Rationale: The primary route of entry is inhalation of dust and dermal contact.
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Zone PPE Requirement Technical Justification

Respiratory N95 / P2 Respirator (Minimum)

Prevents inhalation of fine

particulates during weighing or

spill cleanup.

Dermal
Nitrile Gloves (Double gloving

recommended)

Provides barrier against

organic permeation.

Carbamates can permeate

latex.

Ocular Chemical Safety Goggles

Prevents ocular damage from

acidic dust; safety glasses are

insufficient for powders.

Body Lab Coat (Buttoned)

Standard protection against

particulate accumulation on

clothing.

Part 4: Disposal Procedures (Step-by-Step)
Scenario A: Disposal of Pure Solid (Expired/Excess
Stock)
Objective: Complete thermal destruction of the organic framework.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) to prevent exothermic

reactions in the waste container.

Containerization: Transfer the solid into a High-Density Polyethylene (HDPE) or Glass wide-

mouth jar.

Note: Avoid metal containers due to the acidic nature of the compound (corrosion risk over

long storage).

Labeling: Affix a hazardous waste label.

Constituents: "(R)-(+)-2-(Phenylcarbamoyloxy)propionic acid"
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Hazards: "Irritant", "Organic Solid".

Final Disposition: Route to High-Temperature Incineration (Code: Incin-Organic).

Scenario B: Disposal of Reaction Mixtures (Solvated)
Objective: Prevent precipitation and safe solvent management.

Compatibility Check: Ensure the solvent system is compatible with the waste stream (e.g.,

do not mix acetone solutions with concentrated hydrogen peroxide).

Neutralization (Optional but Recommended): If the solution is highly acidic due to the

propionic acid moiety, adjust pH to 6–8 using Sodium Bicarbonate (NaHCO₃) before adding

to the waste drum to prevent drum corrosion.

Stream Selection:

Halogenated Solvents (DCM, Chloroform): Dispose in "Halogenated Organic Waste".

Non-Halogenated Solvents (Methanol, Ethyl Acetate): Dispose in "Non-Halogenated

Organic Waste".

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Wipes)

Collection: Place all solid debris contaminated with the substance into a clear polyethylene

bag (secondary containment).

Seal: Tightly seal the bag (gooseneck tie or tape).

Disposal: Place the sealed bag into the Solid Hazardous Waste Drum (often the "Lab Trash"

for incineration). Do not throw in regular trash.

Part 5: Visualized Workflows
Waste Stream Decision Tree
This logic gate ensures the material ends up in the correct incineration path.
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Waste Material:
(R)-(+)-2-(Phenylcarbamoyloxy)propionic acid

Physical State?

Solid (Powder) Liquid (Solution) Contaminated Debris
(Gloves/Wipes)

Solid Organic Waste Bin
(HDPE/Glass)

Solvent Type? Hazardous Solid Waste
(Double Bagged)

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtAc)

Halogenated Waste Carboy Non-Halogenated Waste Carboy

DESTINATION:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-(+)-2-(Phenylcarbamoyloxy)propionic acid
waste streams.

Spill Response Protocol
Immediate steps to take if the powder is spilled on the bench or floor.
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1. Alert & Isolate
Notify personnel nearby

2. Don PPE
Nitrile Gloves, Goggles, N95

3. Containment
Cover with damp paper towel

(Prevents dust)

4. Cleanup
Sweep/Scoop into bag

5. Decontaminate
Wash surface with

Soap & Water

6. Disposal
Label as Haz Waste

Click to download full resolution via product page

Figure 2: Sequential workflow for managing dry powder spills.[1][2][3]

Part 6: Regulatory & Compliance Notes
US EPA (RCRA): While this specific compound may not have a dedicated "P" or "U" list

code, it falls under the "Characteristic" waste definition if it exhibits ignitability (unlikely for

solid) or reactivity. It is best classified as Non-Regulated Hazardous Waste (unless mixed

with regulated solvents) but must be incinerated due to the carbamate structure [1].

European Waste Catalogue (EWC): Classify under 16 05 08* (discarded organic chemicals

consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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